1-(1-(3',4'-Dichloro-[1,1'-biphenyl]-4-carbonyl)azetidin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-[4-(3,4-dichlorophenyl)benzoyl]azetidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H23Cl2N3O2/c23-19-6-5-17(11-20(19)24)14-1-3-16(4-2-14)22(29)27-12-18(13-27)26-9-7-15(8-10-26)21(25)28/h1-6,11,15,18H,7-10,12-13H2,(H2,25,28)
• InChI Key: DQDGMJXRWAMRAM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CN(C2)C(=O)C3=CC=C(C=C3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H23Cl2N3O2
• Molecular Weight: 432.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a biphenyl group, an azetidine ring, and a piperidine ring. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidine and piperidine rings, as well as the dichlorobiphenyl group, would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the amide group could participate in reactions with acids or bases, and the dichlorobiphenyl group could undergo reactions involving the aromatic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dichlorobiphenyl group could affect the compound’s solubility, and the azetidine and piperidine rings could influence its boiling and melting points.

Scientific Research Applications

Anticancer Activity

• 4,4’-dichloro-3,5’-diphenyl-1’H-1,3,5-triazine has shown promise as an anticancer agent. Researchers have investigated its potential to inhibit tumor growth and metastasis. .

Antimalarial Potential

• 4,4’-dichloro-3,5’-diphenyl-1’H-1,3,5-triazine derivatives have been investigated for their antimalarial properties. .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. Compounds with similar structures are often used in medicinal chemistry, so this could be one area of future research.